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Compound of Interest

Compound Name:
Octadecanoyl Isopropylidene

Glycerol-d5

Cat. No.: B15561258 Get Quote

An In-depth Technical Guide to Octadecanoyl
Isopropylidene Glycerol-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Octadecanoyl Isopropylidene Glycerol-d5,

a deuterated derivative of Octadecanoyl Isopropylidene Glycerol. Due to the limited availability

of a specific Material Safety Data Sheet (MSDS) for the deuterated compound, this document

compiles information from the non-deuterated analogue and related compounds to provide a

thorough understanding of its properties, handling, and applications.

Section 1: Chemical and Physical Properties
Octadecanoyl Isopropylidene Glycerol-d5 is primarily utilized as an internal standard in

quantitative analyses using techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1] Its deuteration provides a distinct mass spectrometric signature, allowing for

accurate quantification of its non-deuterated counterpart.

Table 1: Chemical Identifiers and Properties of Octadecanoyl Isopropylidene Glycerol-d5
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Property Value Source

IUPAC Name
(2,2-Dimethyl-1,3-dioxolan-4-

yl)methyl stearate-d5
Clearsynth

Synonyms
(2,2-Dimethyl-1,3-dioxolan-4-

yl)methyl stearate-D5
Clearsynth

CAS Number 32852-69-0 (Unlabelled) Clearsynth

Molecular Formula C₂₄H₄₁D₅O₄ Clearsynth, MedchemExpress

Molecular Weight 403.65 g/mol Clearsynth, MedchemExpress

Table 2: Physical Properties of Related Non-Deuterated Compounds

Property Value Compound Source

Physical State Oily Liquid
Isopropylidene

Glycerol
ICSC

Appearance Colorless
Isopropylidene

Glycerol
ICSC

Boiling Point 188-189°C
Isopropylidene

Glycerol
ICSC

Flash Point 80°C (closed cup)
Isopropylidene

Glycerol
ICSC

Density 1.07 g/cm³ (at 25°C)
(S)-(+)-1,2-O-

isopropylideneglycerol
Sigma-Aldrich

Solubility in Water Miscible
Isopropylidene

Glycerol
ICSC

Section 2: Safety and Handling
While a specific MSDS for Octadecanoyl Isopropylidene Glycerol-d5 is not readily available,

the safety profile is expected to be similar to its non-deuterated counterpart and related
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compounds. It should be handled in accordance with good industrial hygiene and safety

practices.

Table 3: Hazard Information for Related Compounds

Hazard Description Compound Source

GHS Classification
Combustible liquid

(Category 4)

(S)-(+)-1,2-O-

isopropylideneglycerol
Sigma-Aldrich

Eye Irritation
The substance is

irritating to the eyes.

Isopropylidene

Glycerol
ICSC

Inhalation

The substance can be

absorbed into the

body by inhalation of

its aerosol.

Isopropylidene

Glycerol
ICSC

Fire Hazard

Combustible. Above

80°C, explosive

vapor/air mixtures

may be formed.

Isopropylidene

Glycerol
ICSC

Reactivity
Reacts with strong

oxidants.

Isopropylidene

Glycerol
ICSC

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]

Skin Protection: Wear protective gloves and clothing.[2]

Respiratory Protection: Use in a well-ventilated area. If aerosol formation is likely, a

NIOSH/MSHA approved respirator may be necessary.[2]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]
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Skin Contact: Wash off immediately with plenty of water and soap.[2]

Ingestion: Rinse mouth and drink plenty of water. Do NOT induce vomiting.[2]

Inhalation: Move to fresh air.

Section 3: Experimental Protocols and Applications
The primary application of Octadecanoyl Isopropylidene Glycerol-d5 is as an internal

standard for mass spectrometry-based quantification.

Generalized Protocol for Use as an Internal Standard in LC-MS/MS:

Preparation of Stock Solution: Prepare a stock solution of Octadecanoyl Isopropylidene
Glycerol-d5 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1

mg/mL.

Preparation of Working Solution: Dilute the stock solution to a working concentration (e.g., 1

µg/mL) with the appropriate solvent.

Sample Preparation:

To a known volume or weight of the sample (e.g., plasma, tissue homogenate), add a

precise volume of the internal standard working solution.

Perform the necessary sample extraction procedure (e.g., protein precipitation, liquid-

liquid extraction, solid-phase extraction) to isolate the analyte and internal standard.

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system.

Develop a chromatographic method to separate the analyte from other matrix

components.
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Optimize the mass spectrometer parameters for the detection of both the analyte and the

deuterated internal standard.

Quantification:

Generate a calibration curve by analyzing a series of calibration standards containing

known concentrations of the non-deuterated analyte and a fixed concentration of the

internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area for each

standard and the unknown samples.

Determine the concentration of the analyte in the unknown samples by interpolating from

the calibration curve.
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Caption: A generalized workflow for the synthesis of Octadecanoyl Isopropylidene Glycerol-
d5.
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Caption: Experimental workflow for using the compound as an internal standard in LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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